Cas no 2229665-61-4 (1-azidohept-3-ene)

• Product Name: 1-azidohept-3-ene
• CAS No: 2229665-61-4
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 5903920
• PubChem ID: 150681561
• Update Time: 2025-07-18

1-azidohept-3-ene Chemical and Physical Properties

Names and Identifiers

• 1-azidohept-3-ene
• 2229665-61-4
• EN300-1800232

• Inchi： 1S/C7H13N3/c1-2-3-4-5-6-7-9-10-8/h4-5H,2-3,6-7H2,1H3/b5-4+
• InChI Key： JHZBXGVNZFCZPW-SNAWJCMRSA-N
• SMILES： N(CC/C=C/CCC)=[N+]=[N-]

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-azidohept-3-ene

Introduction to 1-azidohept-3-ene (CAS No: 2229665-61-4)

1-azidohept-3-ene, with the chemical identifier CAS No: 2229665-61-4, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of azidoalkenes, characterized by the presence of an azide functional group (-N₃) attached to a carbon-carbon double bond. The unique structural features of 1-azidohept-3-ene make it a valuable intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals. Its reactivity, particularly the nucleophilic substitution at the azide moiety, allows for diverse functionalization strategies, which are highly relevant in modern drug discovery and material science.

The synthesis of 1-azidohept-3-ene involves a multi-step process that typically begins with the preparation of hept-3-enes, followed by selective introduction of the azide group. Advanced synthetic methodologies, such as metal-catalyzed azide formation or electrochemical methods, have been employed to enhance yield and selectivity. These approaches align with the growing emphasis on sustainable and efficient synthetic routes in chemical manufacturing. Recent studies have highlighted the importance of optimizing reaction conditions to minimize byproducts and improve scalability, ensuring that 1-azidohept-3-ene can be produced reliably for industrial applications.

In pharmaceutical research, 1-azidohept-3-ene serves as a versatile building block for constructing complex molecular architectures. The azide group can be readily converted into other functional groups, such as amines or carboxylic acids, through various chemical transformations. This adaptability has been leveraged in the development of novel therapeutic agents targeting a range of diseases. For instance, researchers have explored its utility in creating peptidomimetics and heterocyclic compounds that exhibit promising biological activities. The compound's role in medicinal chemistry underscores its significance as a precursor for innovative drug candidates.

Recent advancements in computational chemistry have further enhanced the understanding of 1-azidohept-3-ene's reactivity and potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets, aiding in the design of more effective derivatives. Additionally, green chemistry principles have been integrated into its synthesis, reducing environmental impact while maintaining high chemical purity. These innovations reflect the broader industry trend toward developing eco-friendly and cost-effective chemical processes.

The applications of 1-azidohept-3-ene extend beyond pharmaceuticals into materials science and specialty chemicals. Its unique properties make it suitable for synthesizing polymers with tailored functionalities, as well as for developing advanced materials used in electronics and coatings. The ability to incorporate azido groups into molecular frameworks opens up new possibilities for creating materials with enhanced performance characteristics. This interdisciplinary relevance highlights the compound's broad utility and its potential to drive innovation across multiple scientific domains.

As research continues to evolve, the demand for high-quality intermediates like 1-azidohept-3-ene is expected to grow. Collaborative efforts between academic institutions and industrial partners are crucial for advancing synthetic methodologies and exploring new applications. The continued development of this compound will not only contribute to scientific progress but also support economic growth by fostering new industries and job opportunities in the chemical sector.

In conclusion, 1-azidohept-3-ene (CAS No: 2229665-61-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions across various fields. As synthetic chemistry advances, compounds like 1-azidohept-3-ene will remain at the forefront of scientific discovery, driving progress and shaping the future of chemical innovation.